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Compound of Interest

Compound Name: A6770

Cat. No.: B3025877

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory professionals. It
is a compilation of publicly available data and does not replace a formal risk assessment.
Always consult the most recent Material Safety Data Sheet (MSDS) from your supplier and
adhere to all institutional and regulatory safety protocols.

Chemical Identification and Properties

A6770, identified by CAS number 1331754-16-5, is a potent inhibitor of sphingosine-1-
phosphate (S1P) lyase. Initial investigations into this compound revealed conflicting information
regarding its chemical formula and molecular weight from different suppliers. Through
verification of the CAS number, the correct chemical identity has been established as 1-[5-
(hydroxymethyl)-1H-imidazol-2-yl]-ethanone. It is crucial for researchers to use the CAS
number to ensure they are working with the correct molecule.

Physical and Chemical Properties

Quantitative data for the physical and chemical properties of A6770 are largely unavailable in
public literature and supplier documentation. The following table summarizes the available
information.
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Property

Value

Source

Chemical Name

1-[5-(hydroxymethyl)-1H-

imidazol-2-yl]-ethanone

MedKoo Biosciences, Cayman

Chemical

CAS Number 1331754-16-5 Multiple Sources
MedKoo Biosciences, Cayman
Molecular Formula CeHsN20:2 ]
Chemical
] MedKoo Biosciences, Cayman
Molecular Weight 140.14 g/mol ]
Chemical
) ] ) DC Chemicals, Cayman
Appearance Solid powder/Crystalline solid )
Chemical
Melting Point No data available DC Chemicals
Boiling Point No data available DC Chemicals
. ) MedKoo Biosciences, Cayman
Solubility Soluble in DMSO and DMF )
Chemical
Odor No data available DC Chemicals

Hazard Identification and Toxicology

A6770 is classified as a hazardous substance. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.

GHS Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 H410: Very toxic to aquatic life

with long lasting effects

Toxicological Summary
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Detailed toxicological studies for A6770 are not widely available. It is not classified as a
carcinogen by IARC, ACGIH, or OSHA.[1] Due to the lack of extensive data, this compound
should be handled as a potent substance with unknown long-term health effects.

Toxicological Endpoint Result

LD50 (Oral) No data available
LD50 (Dermal) No data available
LC50 (Inhalation) No data available

No component of this product present at levels
Carci it greater than or equal to 0.1% is identified as a
arcinogenicity ) )
probable, possible or confirmed human

carcinogen by IARC, ACGIH, or OSHA.[1]

Mutagenicity No data available

Teratogenicity No data available

Biological Activity and Mechanism of Action

A6770 is an inhibitor of sphingosine-1-phosphate (S1P) lyase, a key enzyme in the metabolism
of the signaling lipid S1P.[2] By blocking S1P lyase, A6770 leads to an accumulation of S1P,
which can have significant effects on various cellular processes. This biological activity
underscores the need for careful handling to avoid unintended physiological effects.
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Figure 1: A6770 inhibits the degradation of Sphingosine-1-Phosphate (S1P).

Experimental Protocols: Safe Handling of A6770
Powder

Due to its hazardous nature and the lack of comprehensive toxicological data, A6770 must be
handled with stringent safety precautions. The following is a general protocol for handling
potent powders in a research laboratory.

Engineering Controls and Personal Protective
Equipment (PPE)

» Containment: All handling of A6770 powder (e.g., weighing, aliquoting, and reconstituting)
must be performed in a certified chemical fume hood, a ventilated balance enclosure, or a
glove box to minimize inhalation exposure.

o Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory.

PPE Item Specification

Double-gloving with nitrile gloves is required.
Gloves Change the outer glove immediately if

contaminated.

) Chemical safety goggles and a face shield must
Eye Protection
be worn.

A dedicated, disposable lab coat or a coat made
Lab Coat ] o
of a protective material like Tyvek®.

A NIOSH-approved respirator (e.g., N95 or
) ) higher) should be used, especially when
Respiratory Protection ) - ) ) ]
handling larger quantities or if there is a risk of

aerosolization.

Step-by-Step Handling Procedure
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Preparation

1. Assemble PPE &
Engineering Controls

2. Decontaminate Work Area

3. Gather All Materials

Powder Handling

4. Weigh A6770 in
Containment

5. Reconstitute Powder

6. Label and Seal
Stock Solution

Cleanup & Disposal

7. Decontaminate Equipment
and Surfaces

8. Dispose of Contaminated
Waste Properly

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2: Workflow for the safe handling of A6770 powder.
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e Preparation:

(¢]

Ensure the fume hood or containment unit is functioning correctly.

[¢]

Don the required PPE as specified in section 4.1.

[¢]

Cover the work surface with absorbent, disposable bench paper.

[e]

Assemble all necessary equipment (spatulas, weigh boats, vials, solvent, vortexer, etc.)
within the containment area to minimize movement in and out of the hood.

e Weighing and Reconstitution:

o Carefully transfer the desired amount of A6770 powder to a tared weigh boat using a
dedicated spatula. Avoid any actions that could generate dust.

o Record the weight.

o To reconstitute, add the solvent to the vial containing the powder. Do not add the powder
to the solvent, as this increases the risk of aerosolization.

o Cap the vial securely and vortex until the powder is fully dissolved.

o Cleanup and Waste Disposal:

[e]

All disposable items that have come into contact with A6770 (gloves, weigh boats, bench
paper, etc.) must be disposed of as hazardous chemical waste.

o Decontaminate non-disposable equipment (like spatulas) with an appropriate solvent. The
cleaning solvent should also be disposed of as hazardous waste.

o Wipe down the work surface within the containment unit.

o Remove PPE in the correct order to avoid self-contamination (outer gloves first, then face
shield/goggles, lab coat, and finally inner gloves).

o Wash hands thoroughly with soap and water after the procedure is complete.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3025877?utm_src=pdf-body
https://www.benchchem.com/product/b3025877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Storage and Stability

Proper storage is critical to maintain the integrity of A6770 and ensure safety.

Storage .
Form Duration Notes
Temperature

Keep container tightly

sealed in a dry, well-
Powder -20°C Up to 3 years ventilated area, away

from light and ignition

sources.[1]

Prepare fresh
solutions as needed.
In Solvent (DMSO) -80°C Up to 6 months )
Avoid repeated

freeze-thaw cycles.

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3025877?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23994042/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Incident First Aid / Spill Response

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]

Remove contaminated clothing and rinse the
i affected skin area thoroughly with soap and
Skin Contact _ S
water. Seek medical attention if irritation

develops.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . ) _
water and seek immediate medical attention.[1]
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
Spil with an inert absorbent material. Carefully
pi

collect the material into a sealed container for
hazardous waste disposal. Decontaminate the

spill area.

This technical guide provides a framework for the safe handling of A6770 powder. Researchers
must combine this information with their institution's specific safety protocols and a thorough
understanding of the experimental procedures being undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to Safety and Handling of A6770
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025877#safety-and-handling-guidelines-for-a6770-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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